6-Bromo-4-imino-2,3-dihydro-1,4lambda6-benzoxathiine 4-oxide

• IUPAC Name: 6-bromo-4-imino-2,3-dihydro-1,4λ6-benzoxathiine 4-oxide
• InChI: InChI=1S/C8H8BrNO2S/c9-6-1-2-7-8(5-6)13(10,11)4-3-12-7/h1-2,5,10H,3-4H2
• InChI Key: IBUWOAZFNFGIAK-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=N)(=O)C2=C(O1)C=CC(=C2)Br
• Molecular Formula: C8H8BrNO2S
• Molecular Weight: 262.13 g/mol

Description

6-Bromo-4-imino-2,3-dihydro-1,4lambda6-benzoxathiine 4-oxide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Electrophilic Aromatic Substitution

6-Bromo-4-imino-2,3-dihydro-1,4lambda^6-benzoxathiine 4-oxide is related to 1,3-benzoxathiole derivatives, which undergo electrophilic substitution reactions such as bromination and acylation. These reactions primarily occur in positions para to the oxygen atom. The electrophilic aromatic substitution mechanisms provide a pathway for functionalizing the benzoxathiine ring system, enabling the synthesis of various derivatives with potential applications in material science and pharmacology (Cabiddu et al., 1982).

Ring-Opening Reactions

The compound is structurally related to dibenzo[1,2]oxathiin 6-oxide and 3,4-dihydro-1,2-benzoxathiin 2-oxide, which have been studied for their ring-opening reactions in acid and buffer solutions. These reactions are crucial for understanding the chemical behavior of benzoxathiine oxides under various conditions, contributing to the development of new synthetic methodologies for complex organic molecules (Okuyama et al., 1996).

Catalytic Synthesis

Research into the catalytic synthesis of substituted benzimidazoles, 2-aminobenzimidazoles, 2-aminobenzothiazoles, and benzoxazoles using o-bromoaryl derivatives, such as 6-Bromo-4-imino-2,3-dihydro-1,4lambda^6-benzoxathiine 4-oxide, highlights its potential as a precursor in the synthesis of heterocyclic compounds. The use of copper(II) oxide nanoparticles in these reactions points towards the compound's utility in green chemistry and catalysis (Saha et al., 2009).

Antibacterial Activity

The synthesis of new derivatives such as 2-aryloxy-6-bromo-3-(4-chlorophenyl)-3,4-dihydro-benzo[e][1,3,2]oxazaphosphinine 2-oxides from compounds structurally related to 6-Bromo-4-imino-2,3-dihydro-1,4lambda^6-benzoxathiine 4-oxide and their subsequent evaluation for antibacterial activity demonstrates the potential biomedical applications of these molecules (Prasad et al., 2006).

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet for detailed safety information.

Future Directions

For more detailed data, refer to the relevant peer-reviewed papers and technical documents.